Cas no 1354749-81-7 (4-Bromo-1H-benzimidazole-6-carboxamide)

• Product Name: 4-Bromo-1H-benzimidazole-6-carboxamide
• CAS No: 1354749-81-7
• MF: C₈H₆BrN₃O
• MW: 240.056740283966
• CID: 4825799
• Update Time: 2023-08-19

4-Bromo-1H-benzimidazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1H-benzimidazole-6-carboxamide
• 7-bromo-1H-benzimidazole-5-carboxamide

• Inchi： 1S/C8H6BrN3O/c9-5-1-4(8(10)13)2-6-7(5)12-3-11-6/h1-3H,(H2,10,13)(H,11,12)
• InChI Key： WMYGGEWYVZHNNX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(N)=O)=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives